Cas no 1190321-58-4 (4-fluoro-6-methoxy-1H-pyrrolo[2,3-b]pyridine)

4-Fluoro-6-methoxy-1H-pyrrolo[2,3-b]pyridine is a fluorinated heterocyclic compound featuring a pyrrolopyridine core, which is of significant interest in medicinal chemistry and pharmaceutical research. The presence of both fluorine and methoxy substituents enhances its utility as a versatile intermediate for the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. The fluorine atom improves metabolic stability and binding affinity, while the methoxy group offers additional synthetic flexibility. This compound's well-defined structure and high purity make it suitable for precise modifications in drug discovery applications. Its stability under standard conditions further ensures reliable handling in laboratory settings.

4-fluoro-6-methoxy-1H-pyrrolo[2,3-b]pyridine structure

1190321-58-4 structure

Product Name:4-fluoro-6-methoxy-1H-pyrrolo[2,3-b]pyridine

CAS No:1190321-58-4

MF:C₈H₇ClN₂O

MW:182.60698056221

MDL:MFCD12962658

CID:1095449

PubChem ID:53412844

Update Time:2025-06-07

4-fluoro-6-methoxy-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-6-methoxy-1H-pyrrolo[2,3-b]pyridine
- 4-Chloro-6-methoxy-7-azaindole
- 4-fluoro-6-methoxy-1H-pyrrolo[2,3-b]pyridine
- CS-0035956
- DB-412598
- MFCD12962658
- DTXSID20696626
- 1H-Pyrrolo[2,3-b]pyridine, 4-chloro-6-methoxy-
- AKOS022190129
- DS-9299
- 1190321-58-4
- SCHEMBL23148049
- MDL： MFCD12962658
- Inchi： 1S/C8H7ClN2O/c1-12-7-4-6(9)5-2-3-10-8(5)11-7/h2-4H,1H3,(H,10,11)
- InChI Key： SWZFPLUXUHUGIV-UHFFFAOYSA-N
- SMILES： ClC1C=C(N=C2C=1C=CN2)OC

Computed Properties

Exact Mass: 182.0246905g/mol
Monoisotopic Mass: 182.0246905g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 167
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 37.9Å²

Experimental Properties

Density: 1.393±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Very slightly soluble (0.4 g/l) (25 º C),

4-fluoro-6-methoxy-1H-pyrrolo[2,3-b]pyridine Pricemore >>

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